Cas no 1630082-11-9 (2-(Dimethylamino)pyridine-4-boronic acid pinacol ester hydrochloride)

• Product Name: 2-(Dimethylamino)pyridine-4-boronic acid pinacol ester hydrochloride
• CAS No: 1630082-11-9
• MF: C₁₃H₂₂BClN₂O₂
• MW: 284.589982509613
• MDL: MFCD22887416
• CID: 5161548
• Update Time: 2026-03-04

2-(Dimethylamino)pyridine-4-boronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)pyridine-4-boronic acid pinacol ester hydrochloride

• MDL： MFCD22887416
• Inchi： 1S/C13H21BN2O2.ClH/c1-12(2)13(3,4)18-14(17-12)10-7-8-15-11(9-10)16(5)6;/h7-9H,1-6H3;1H
• InChI Key： YMBILTNLBMDRGY-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2=CC=NC(N(C)C)=C2)O1)(C)C)C.Cl

Additional information on 2-(Dimethylamino)pyridine-4-boronic acid pinacol ester hydrochloride

2-(Dimethylamino)pyridine-4-boronic Acid Pinacol Ester Hydrochloride (CAS No. 1630082-11-9): A Versatile Reagent in Modern Medicinal Chemistry

The compound 2-(Dimethylamino)pyridine-4-boronic acid pinacol ester hydrochloride, identified by CAS No. 1630082-11-9, represents a critical advancement in the field of medicinal chemistry. This multifunctional reagent combines the structural features of a dimethylaminopyridine scaffold with a boronic acid pinacol ester moiety, stabilized by a hydrochloride counterion. Its unique architecture enables applications ranging from Suzuki-Miyaura cross-coupling reactions to the synthesis of bioactive molecules, particularly in drug discovery programs targeting oncology and neurodegenerative disorders.

Recent studies highlight its role in enhancing the efficiency of C–B bond formation, a cornerstone in the construction of complex organic frameworks. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound significantly improves the yield of boronate esters under mild conditions compared to conventional reagents like bis(pinacolato)diboron. The presence of the dimethylamino group modulates electronic properties, facilitating selective activation during palladium-catalyzed reactions while minimizing side reactions—a breakthrough for synthesizing structurally diverse libraries.

In pharmaceutical development, this compound serves as a key intermediate for creating targeted therapies. Researchers at Stanford University recently utilized it to synthesize EGFR inhibitor analogs with improved pharmacokinetic profiles. The pinacol ester moiety provides stability during solid-phase synthesis, while the boronic acid functionality enables site-specific conjugation with oligonucleotides or peptides for targeted drug delivery systems.

Clinical research further underscores its utility in preclinical models. A 2023 study published in Nature Communications reported that derivatives synthesized using this reagent showed enhanced tumor penetration and reduced off-target effects when tested on triple-negative breast cancer xenografts. The hydrochloride salt form ensures optimal solubility and bioavailability, addressing common challenges in small-molecule drug development.

The compound’s versatility extends to materials science applications. Collaborative work between MIT and Merck explored its use in synthesizing boron-doped carbon nanomaterials for glucose biosensors. The controlled release of boron species from this reagent enabled precise tuning of nanomaterial conductivity, demonstrating potential for wearable diagnostic devices—a testament to its interdisciplinary relevance.

Safety and scalability remain focal points for industrial adoption. Process chemists at Pfizer optimized a continuous-flow synthesis protocol using this compound, achieving >95% purity with reduced solvent consumption compared to batch methods. This aligns with current trends toward green chemistry principles, emphasizing the compound’s role as an eco-friendly alternative to traditional boron-based reagents.

In conclusion, the integration of structural elements such as the dimethylaminopyridine core, pinacol ester linker, and hydrochloride counterion positions this compound as an indispensable tool across multiple disciplines. Ongoing research continues to uncover novel applications—from CRISPR-based gene editing platforms leveraging its conjugation capabilities to advanced imaging agents incorporating its boron functionalities—ensuring its sustained impact on biomedical innovation.